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Compound of Interest

Compound Name: Diethylamine phosphate

Cat. No.: B118757 Get Quote

In-Depth Technical Guide to Diethylamine
Phosphate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

identifiers of diethylamine phosphate. It is intended to be a valuable resource for

professionals in research and development who require detailed information on this compound.

Core Chemical Information
Diethylamine phosphate is a chemical compound that serves as a useful reagent in various

organic syntheses. It is primarily utilized as a phosphitylating agent and as an auxiliary material

in the research of ferroelectric and piezoelectric materials.[1][2]

Chemical Identifiers and Properties
A summary of the key chemical identifiers and properties for diethylamine phosphate is

presented in the table below for easy reference and comparison.
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Identifier Value

CAS Number 68109-72-8

Molecular Formula C₄H₁₄NO₄P

Molecular Weight 171.13 g/mol

IUPAC Name N-ethylethanamine;phosphoric acid

Synonyms
Diethylammonium dihydrogen phosphate, N-

Ethylethanamine phosphate

SMILES CCNCC.OP(=O)(O)O

InChIKey ASLNLSYDVOWAFS-UHFFFAOYSA-N

Appearance White to off-white powder or crystalline powder

Melting Point 153-156 °C

Solubility Soluble in DMSO, Methanol, and Water

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of diethylamine phosphate
are not extensively published in readily available literature, a general methodology can be

inferred from standard acid-base chemistry. The compound is formed through the reaction of

diethylamine with phosphoric acid.

General Synthesis of Diethylamine Phosphate
Objective: To synthesize diethylamine phosphate via an acid-base reaction.

Materials:

Diethylamine

Phosphoric acid (e.g., 85% aqueous solution)

A suitable solvent (e.g., ethanol or isopropanol)
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Stirring apparatus

Cooling bath (e.g., ice-water bath)

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

In a flask equipped with a stirrer, dissolve a known amount of diethylamine in the chosen

solvent.

Cool the solution in an ice-water bath to control the exothermic nature of the reaction.

Slowly add an equimolar amount of phosphoric acid to the stirred diethylamine solution. The

addition should be dropwise to maintain a low temperature.

After the addition is complete, continue stirring the mixture in the cooling bath for a specified

period (e.g., 1-2 hours) to ensure the reaction goes to completion.

The diethylamine phosphate salt will precipitate out of the solution.

Collect the precipitate by vacuum filtration using a Büchner funnel.

Wash the collected solid with a small amount of cold solvent to remove any unreacted

starting materials.

Dry the purified diethylamine phosphate in a vacuum oven at a suitable temperature (e.g.,

40-50 °C) until a constant weight is achieved.

Characterization Protocols
The synthesized diethylamine phosphate can be characterized using various spectroscopic

techniques to confirm its identity and purity.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: Dissolve a small sample of the dried product in a suitable deuterated solvent (e.g.,

D₂O or DMSO-d₆). The resulting spectrum should show characteristic peaks for the ethyl

groups of the diethylammonium cation.

¹³C NMR: A ¹³C NMR spectrum will show distinct signals for the carbon atoms in the ethyl

groups.

³¹P NMR: A ³¹P NMR spectrum will exhibit a single peak corresponding to the phosphate

anion.

2. Fourier-Transform Infrared (FTIR) Spectroscopy:

Obtain an FTIR spectrum of the solid product using a technique such as Attenuated Total

Reflectance (ATR) or by preparing a KBr pellet.

The spectrum should display characteristic absorption bands for N-H stretching of the

ammonium group, C-H stretching of the ethyl groups, and P-O stretching of the phosphate

group.

Visualizing the Synthesis of Diethylamine
Phosphate
The following diagram illustrates the straightforward acid-base reaction for the formation of

diethylamine phosphate.
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Product

Diethylamine (CH₃CH₂)₂NH

Diethylamine Phosphate (CH₃CH₂)₂NH₂⁺ H₂PO₄⁻

+

Phosphoric Acid H₃PO₄

Click to download full resolution via product page

Caption: Synthesis of Diethylamine Phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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